Cas no 141193-12-6 (1H-Pyrazole-3,5-diamine dihydrochloride)

• Product Name: 1H-Pyrazole-3,5-diamine dihydrochloride
• CAS No: 141193-12-6
• MF: C₃H₈Cl₂N₄
• MW: 171.02841758728
• MDL: MFCD22494938
• CID: 1038083
• PubChem ID: 21289622
• Update Time: 2025-10-29

1H-Pyrazole-3,5-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,5-diamine dihydrochloride
• DTXSID20612048
• CS-0334191
• F17293
• 1H-Pyrazole-3,5-diamine--hydrogen chloride (1/2)
• 1H-pyrazole-3,5-diaMine hydrochloride
• SCHEMBL10688336
• 1H-pyrazole-3,5-diamine;dihydrochloride
• AKOS016008616
• 1H-PYRAZOLE-3,5-DIAMINEDIHYDROCHLORIDE
• 141193-12-6
• 1H-PYRAZOLE-3,5-DIAMINE 2HCL

• MDL： MFCD22494938
• Inchi： 1S/C3H6N4.2ClH/c4-2-1-3(5)7-6-2;;/h1H,(H5,4,5,6,7);2*1H
• InChI Key： LFWYJRCLBDVUJD-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(=CC(N)=N1)N

Computed Properties

• Exact Mass: 170.0126017g/mol
• Monoisotopic Mass: 170.0126017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 64
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7Ų

Additional information on 1H-Pyrazole-3,5-diamine dihydrochloride

Recent Advances in the Study of 1H-Pyrazole-3,5-diamine Dihydrochloride (CAS: 141193-12-6)

1H-Pyrazole-3,5-diamine dihydrochloride (CAS: 141193-12-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents, including kinase inhibitors, antiviral drugs, and anticancer compounds. This research brief provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most significant advancements in the study of 1H-Pyrazole-3,5-diamine dihydrochloride is its role in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases. Researchers have successfully utilized this compound to develop potent and selective inhibitors of various kinases, including JAK2 and CDK2. These inhibitors have shown promising results in preclinical studies, demonstrating high efficacy and low toxicity profiles. The ability to modify the pyrazole core structure has allowed for the optimization of pharmacokinetic properties, further enhancing their therapeutic potential.

In addition to its applications in kinase inhibitor development, 1H-Pyrazole-3,5-diamine dihydrochloride has also been investigated for its antiviral properties. Recent studies have explored its incorporation into nucleoside analogs, which are designed to inhibit viral replication. Preliminary results indicate that these analogs exhibit strong activity against a range of viruses, including influenza and hepatitis C. The dihydrochloride salt form of the compound has been particularly useful in improving solubility and bioavailability, which are critical factors in drug development.

Another area of interest is the use of 1H-Pyrazole-3,5-diamine dihydrochloride in the synthesis of anticancer agents. Researchers have reported the development of novel pyrazole-based compounds that target specific pathways involved in tumor growth and metastasis. These compounds have demonstrated significant antiproliferative effects in various cancer cell lines, with some showing selectivity for cancer cells over normal cells. The mechanistic studies suggest that these agents induce apoptosis and inhibit angiogenesis, making them promising candidates for further development.

The synthetic versatility of 1H-Pyrazole-3,5-diamine dihydrochloride has also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its use in large-scale drug discovery programs. New catalytic systems and green chemistry approaches have been employed to improve yield and reduce environmental impact. These developments are expected to lower production costs and increase the accessibility of this important intermediate.

In conclusion, 1H-Pyrazole-3,5-diamine dihydrochloride (CAS: 141193-12-6) continues to be a valuable compound in the field of medicinal chemistry. Its diverse applications in the development of kinase inhibitors, antiviral agents, and anticancer drugs underscore its importance as a key intermediate. Ongoing research efforts are likely to uncover additional therapeutic potentials and further optimize its synthetic routes. The findings summarized in this brief highlight the compound's significance and provide a foundation for future investigations in this area.